![molecular formula C20H12ClF2NO2 B3123827 N-(2-benzoyl-4-chlorophenyl)-3,4-difluorobenzamide CAS No. 312923-12-9](/img/structure/B3123827.png)
N-(2-benzoyl-4-chlorophenyl)-3,4-difluorobenzamide
Overview
Description
N-(2-benzoyl-4-chlorophenyl)-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C20H12ClF2NO2 and its molecular weight is 371.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthetic Organic Chemistry Applications
Research in synthetic organic chemistry has developed a variety of N-acylation reagents with improved chemoselectivity, including compounds similar to N-(2-benzoyl-4-chlorophenyl)-3,4-difluorobenzamide. These advancements have facilitated the synthesis of complex organic molecules, potentially including novel pharmaceuticals and materials. For example, studies have explored the development of chemoselective N-acylation reagents and their applications in creating axially chiral compounds and chiral ligands for asymmetric catalysis (Kondo & Murakami, 2001). These research efforts highlight the importance of synthetic methodologies in advancing the chemical sciences and their applications in various fields, including drug development and materials science.
Environmental Impact and Degradation
The environmental fate and degradation of chlorinated compounds, including phenols and benzamides, have been extensively studied. Research has focused on understanding the occurrence, toxicity, and biodegradation of these compounds in aquatic environments. For instance, studies on the degradation of chlorinated phenols by zero-valent iron and bimetals have provided insights into remediation technologies that could be relevant for the environmental management of similar compounds (Gunawardana, Singhal, & Swedlund, 2011). These studies contribute to our understanding of the environmental impact of chlorinated organic compounds and offer strategies for mitigating their presence in natural ecosystems.
Properties
IUPAC Name |
N-(2-benzoyl-4-chlorophenyl)-3,4-difluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12ClF2NO2/c21-14-7-9-18(15(11-14)19(25)12-4-2-1-3-5-12)24-20(26)13-6-8-16(22)17(23)10-13/h1-11H,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJQJSWAEHGBVPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=CC(=C(C=C3)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12ClF2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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